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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B8261810 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the known physical and chemical

properties of Onitisin 2'-O-glucoside. While this document aims to be a comprehensive

resource, it is important to note that publicly available information regarding the specific

biological activity and associated signaling pathways of this compound is currently limited.

Physicochemical Properties
Onitisin 2'-O-glucoside is a natural product isolated from the herb Onychium japonicum.[1] It

is classified as a sesquiterpenoid glycoside. The following tables summarize its key physical

and chemical properties based on available data.

Table 1: General and Physical Properties
Property Value Source

Molecular Formula C₂₁H₃₀O₉ [2][3]

Molecular Weight 426.46 g/mol [3]

CAS Number 62043-53-2 [2][3]

Physical Description Powder N/A

Storage Conditions
2-8°C, protected from air and

light
[1]
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Table 2: Solubility and Spectroscopic Data
Property Data Source

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[1]

¹H-NMR Consistent with structure N/A

Note: Detailed quantitative data for properties such as melting point, boiling point, density, and

specific spectroscopic analyses (UV-Vis, IR, detailed NMR, and MS fragmentation) are not

readily available in the public domain.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific isolation, purification, and

characterization of Onitisin 2'-O-glucoside are not extensively documented. However, a

general workflow for the isolation and characterization of natural product glycosides from a

plant source can be conceptualized.
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Generalized Workflow for Natural Product Glycoside Isolation

Plant Material Collection & Drying
(e.g., Onychium japonicum)

Extraction
(e.g., with Methanol/Ethanol)

Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Column Chromatography
(e.g., Silica Gel, Sephadex)

Preparative HPLC

Purity Assessment
(e.g., Analytical HPLC, LC-MS)

Structural Elucidation

NMR Spectroscopy
(¹H, ¹³C, 2D-NMR)

Mass Spectrometry
(HR-MS, MS/MS)

Other Spectroscopic Methods
(UV-Vis, IR)

Click to download full resolution via product page

A generalized workflow for the isolation and characterization of a natural product glycoside.
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Biological Activity and Signaling Pathways
As of the latest available information, there are no specific studies detailing the biological

activities, mechanism of action, or associated signaling pathways for Onitisin 2'-O-glucoside.

The "Pathway" is listed as "Others" in some databases, indicating a lack of specific data.[2]

While some commercial suppliers categorize it under "Signaling Inhibitors" or for "Biological

activities or Pharmacological activities", no concrete evidence or research citations are

provided to support these claims.[4]

Research into the pharmacological effects of other glycosides has shown a wide range of

activities, including cardiotonic effects,[5] antidiabetic properties through modulation of the gut

microbiome,[6] and anti-inflammatory effects.[7][8] Furthermore, studies on extracts of

Onychium japonicum have identified various other compounds with antioxidant properties,

which may suggest a potential area of investigation for Onitisin 2'-O-glucoside.[9]

Given the absence of specific data for Onitisin 2'-O-glucoside, the following diagram

represents a hypothetical, generalized signaling pathway that is often implicated in the action of

various natural product-derived bioactive compounds, such as the Nrf2/MAPK pathway

involved in the antioxidant response. This is for illustrative purposes only and is not based on

experimental data for Onitisin 2'-O-glucoside.
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Hypothetical Antioxidant Response Pathway

Cellular Response

External Stimulus
(e.g., Bioactive Compound)

Cellular Stress / Signaling Cascade

Activation of MAPK
(e.g., p38, JNK)

Nrf2 Translocation to Nucleus

Binding to ARE (Antioxidant Response Element)

Expression of Antioxidant Genes
(e.g., HO-1)

Cellular Protection / Antioxidant Effect

Click to download full resolution via product page

A hypothetical signaling pathway for an antioxidant response, not specific to Onitisin 2'-O-
glucoside.
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Conclusion
Onitisin 2'-O-glucoside is a known natural product with established basic chemical properties.

However, a significant gap exists in the scientific literature regarding its biological activity and

mechanism of action. Further research is required to elucidate its potential pharmacological

effects and to determine the signaling pathways through which it may exert these effects. The

information and diagrams provided herein are based on the limited data currently available and

generalized scientific principles. Researchers are encouraged to conduct further studies to fully

characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8261810#physical-and-chemical-properties-of-
onitisin-2-o-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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